Cas no 196305-05-2 (PAMP-12(human, porcine))

• Product Name: PAMP-12(human, porcine)
• CAS No: 196305-05-2
• MF: C₇₇H₁₁₉N₂₅O₁₄
• MW: 1618.92787480354
• CID: 4631973
• PubChem ID: 16137959
• Update Time: 2025-10-27

PAMP-12(human, porcine) Chemical and Physical Properties

Names and Identifiers

• PAMP-12(human, porcine)
• PAMP-12 (human, porcine)
• G12998
• AKOS034834089
• PAMP (9-20)
• PAMP-12(human, porcine) TFA
• Adrenomedullin, 9-20-pro- (swine)
• 196305-05-2
• DA-56576
• PD080401

• Inchi： 1S/C77H119N25O14/c1-43(2)35-58(72(113)102-62(42-103)75(116)93-53(64(83)105)28-17-33-88-76(84)85)98-65(106)44(3)92-71(112)59(37-46-40-90-51-23-9-7-21-48(46)51)99-70(111)56(27-13-16-32-80)97-74(115)61(39-63(82)104)101-73(114)60(38-47-41-91-52-24-10-8-22-49(47)52)100-69(110)55(26-12-15-31-79)96-67(108)54(25-11-14-30-78)95-68(109)57(29-18-34-89-77(86)87)94-66(107)50(81)36-45-19-5-4-6-20-45/h4-10,19-24,40-41,43-44,50,53-62,90-91,103H,11-18,25-39,42,78-81H2,1-3H3,(H2,82,104)(H2,83,105)(H,92,112)(H,93,116)(H,94,107)(H,95,109)(H,96,108)(H,97,115)(H,98,106)(H,99,111)(H,100,110)(H,101,114)(H,102,113)(H4,84,85,88)(H4,86,87,89)/t44-,50-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-/m0/s1
• InChI Key： DNUWKYBPCFUDDK-DYQOJKGJSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](CCCNC(=N)N)NC([C@H](CC1C=CC=CC=1)N)=O)=O)=O)N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N)=O)CCCNC(=N)N)=O)=O)CC(C)C)=O)=O)CC1=CNC2C=CC=CC1=2)=O)CCCCN)=O)=O)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 1617.93683357g/mol
• Monoisotopic Mass: 1617.93683357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 116
• Rotatable Bond Count: 56
• Complexity: 3210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 686

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on PAMP-12(human, porcine)

Comprehensive Overview of PAMP-12(human, porcine) (CAS No. 196305-05-2): Structure, Function, and Research Applications

PAMP-12(human, porcine), identified by the CAS No. 196305-05-2, is a bioactive peptide that has garnered significant attention in immunology and biomedical research. This compound belongs to the family of pathogen-associated molecular patterns (PAMPs), which play a pivotal role in innate immune responses. Researchers are increasingly focusing on PAMP-12 due to its dual origin (human and porcine), making it a versatile tool for comparative studies in host-pathogen interactions and vaccine development.

The molecular structure of PAMP-12(human, porcine) features a unique 12-amino acid sequence, which is highly conserved across species. This conservation underscores its functional importance in immune signaling pathways, particularly in activating toll-like receptors (TLRs) and NOD-like receptors (NLRs). Recent studies highlight its potential as an immunomodulatory agent, with applications ranging from infectious disease research to cancer immunotherapy. The compound's ability to stimulate cytokine production and dendritic cell maturation has made it a focal point for drug discovery efforts.

In the context of current research trends, PAMP-12(human, porcine) is often discussed alongside bioactive peptide therapeutics and precision medicine. With the rise of AI-driven drug design, computational models are being employed to predict its interactions with immune cells, addressing common search queries like "PAMP-12 mechanism of action" or "CAS 196305-05-2 applications". Additionally, its role in zoonotic disease research (e.g., swine-to-human transmission models) aligns with global health priorities, further boosting its relevance in scientific literature.

From a technical standpoint, PAMP-12(human, porcine) exhibits high stability under physiological conditions, a trait attributed to its cyclic disulfide bonds. This property enhances its utility in in vivo studies, where degradation resistance is critical. Analytical techniques such as HPLC and mass spectrometry are routinely used to validate its purity, a topic frequently searched by quality control professionals ("CAS 196305-05-2 purity analysis"). Furthermore, its compatibility with 3D cell culture systems positions it as a valuable reagent for organoid-based research, a rapidly growing field in regenerative medicine.

Ethical and sustainable sourcing of PAMP-12(human, porcine) is another emerging discussion point. As consumers and researchers prioritize animal-free alternatives, synthetic production methods via solid-phase peptide synthesis (SPPS) are gaining traction. This shift responds to searches like "vegan-friendly PAMP-12 sources" while maintaining the compound's bioactivity. Notably, Good Manufacturing Practice (GMP)-grade versions are now available for clinical trial applications, addressing the demand for translational research tools.

Looking ahead, the integration of PAMP-12(human, porcine) into multi-omics studies (e.g., proteomics and transcriptomics) promises to unravel novel immune networks. Its inclusion in machine learning datasets for epitope prediction algorithms exemplifies how traditional biochemistry intersects with cutting-edge computational biology. For researchers seeking protocol optimization, high-citation publications often explore "PAMP-12 concentration gradients for immune activation" or "196305-05-2 storage conditions", reflecting practical laboratory concerns.

In summary, PAMP-12(human, porcine) (CAS No. 196305-05-2) represents a bridge between fundamental immunology and applied therapeutic development. Its multifaceted applications—from elucidating innate immune memory to designing next-generation adjuvants—ensure its continued prominence in life sciences. As interdisciplinary approaches dominate modern research, this peptide's adaptability to both wet-lab experiments and in silico modeling solidifies its status as an indispensable research reagent.